Cas no 91640-36-7 (N-(2-ethylphenyl)-3-oxobutanamide)
N-(2-ethylphenyl)-3-oxobutanamide Chemical and Physical Properties
Names and Identifiers
-
- BUTANAMIDE, N-(2-ETHYLPHENYL)-3-OXO-
- SCHEMBL8752424
- 2'-Ethylacetoacetanilide
- N-(2-Ethylphenyl)-3-oxobutanamide #
- STL090832
- RDA64036
- 91640-36-7
- CS-0248354
- Z57514968
- 107-242-7
- EN300-39661
- AKOS000165160
- N-(2-Ethylphenyl)-3-oxobutanamide
- N-(2-ethylphenyl)-3-oxobutanamide
-
- Inchi: 1S/C12H15NO2/c1-3-10-6-4-5-7-11(10)13-12(15)8-9(2)14/h4-7H,3,8H2,1-2H3,(H,13,15)
- InChI Key: BSGZZIRKDQLKBD-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1CC)(=O)CC(=O)C
Computed Properties
- Exact Mass: 205.110278721Da
- Monoisotopic Mass: 205.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 386.6±35.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
N-(2-ethylphenyl)-3-oxobutanamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(2-ethylphenyl)-3-oxobutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E927753-25mg |
N-(2-ethylphenyl)-3-oxobutanamide |
91640-36-7 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E927753-50mg |
N-(2-ethylphenyl)-3-oxobutanamide |
91640-36-7 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E927753-250mg |
N-(2-ethylphenyl)-3-oxobutanamide |
91640-36-7 | 250mg |
$ 275.00 | 2022-06-05 | ||
| Enamine | EN300-39661-0.05g |
N-(2-ethylphenyl)-3-oxobutanamide |
91640-36-7 | 95.0% | 0.05g |
$45.0 | 2025-03-21 | |
| Enamine | EN300-39661-0.1g |
N-(2-ethylphenyl)-3-oxobutanamide |
91640-36-7 | 95.0% | 0.1g |
$67.0 | 2025-03-21 | |
| Enamine | EN300-39661-0.25g |
N-(2-ethylphenyl)-3-oxobutanamide |
91640-36-7 | 95.0% | 0.25g |
$96.0 | 2025-03-21 | |
| Enamine | EN300-39661-0.5g |
N-(2-ethylphenyl)-3-oxobutanamide |
91640-36-7 | 95.0% | 0.5g |
$151.0 | 2025-03-21 | |
| Enamine | EN300-39661-1.0g |
N-(2-ethylphenyl)-3-oxobutanamide |
91640-36-7 | 95.0% | 1.0g |
$193.0 | 2025-03-21 | |
| Enamine | EN300-39661-2.5g |
N-(2-ethylphenyl)-3-oxobutanamide |
91640-36-7 | 95.0% | 2.5g |
$378.0 | 2025-03-21 | |
| Enamine | EN300-39661-5.0g |
N-(2-ethylphenyl)-3-oxobutanamide |
91640-36-7 | 95.0% | 5.0g |
$556.0 | 2025-03-21 |
N-(2-ethylphenyl)-3-oxobutanamide Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on N-(2-ethylphenyl)-3-oxobutanamide
Introduction to N-(2-ethylphenyl)-3-oxobutanamide (CAS No. 91640-36-7)
N-(2-ethylphenyl)-3-oxobutanamide, identified by the Chemical Abstracts Service Number (CAS No.) 91640-36-7, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains.
The molecular structure of N-(2-ethylphenyl)-3-oxobutanamide consists of a phenyl ring substituted with an ethyl group at the second position, connected to an amide functional group derived from butanoyl. This configuration imparts distinct chemical characteristics that make it a valuable candidate for further exploration in medicinal chemistry and materials science.
In recent years, there has been a growing interest in exploring the pharmacological properties of amide derivatives. The presence of the amide group in N-(2-ethylphenyl)-3-oxobutanamide suggests potential biological activity, which has prompted researchers to investigate its interactions with biological targets. Studies have indicated that such compounds may exhibit properties relevant to inflammation, pain management, and even neuroprotective effects.
One of the most compelling aspects of N-(2-ethylphenyl)-3-oxobutanamide is its versatility in synthetic chemistry. The compound serves as a versatile intermediate in the synthesis of more complex molecules, allowing chemists to design and develop novel derivatives with tailored properties. This flexibility has made it a subject of interest in both academic and industrial research settings.
The synthesis of N-(2-ethylphenyl)-3-oxobutanamide typically involves multi-step organic reactions, including condensation reactions and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. These efforts have led to the development of efficient synthetic routes that can be scaled up for industrial production.
The pharmacological potential of N-(2-ethylphenyl)-3-oxobutanamide has been further explored through computational modeling and experimental studies. Computational techniques, such as molecular docking and virtual screening, have been used to predict possible interactions with biological targets like enzymes and receptors. These predictions have guided experimental investigations, leading to a better understanding of the compound's mechanism of action.
In vitro studies have demonstrated that N-(2-ethylphenyl)-3-oxobutanamide exhibits promising activity against certain inflammatory pathways. The compound's ability to modulate these pathways suggests its potential as a lead compound for the development of new therapeutic agents. Additionally, preliminary in vivo studies have shown encouraging results in animal models, further validating its therapeutic potential.
The chemical stability and solubility profile of N-(2-ethylphenyl)-3-oxobutanamide are also critical factors to consider in its development as a pharmaceutical agent. Research has focused on optimizing storage conditions and formulation strategies to ensure long-term stability while maintaining bioavailability. These efforts are essential for translating laboratory findings into viable clinical candidates.
The future prospects for N-(2-ethylphenyl)-3-oxobutanamide are vast, with ongoing research aimed at uncovering new applications and refining its therapeutic potential. Collaborative efforts between academia and industry are likely to drive innovation, leading to the development of novel derivatives with enhanced efficacy and reduced side effects. As our understanding of molecular interactions continues to evolve, compounds like N-(2-ethylphenyl) -3 oxobutanamide CAS No 91640 36 7 > will play a crucial role in shaping the future of pharmaceuticals.
91640-36-7 (N-(2-ethylphenyl)-3-oxobutanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)